Cas no 1807139-35-0 (2-Bromo-3-ethoxy-4-fluorophenol)

• Product Name: 2-Bromo-3-ethoxy-4-fluorophenol
• CAS No: 1807139-35-0
• MF: C₈H₈BrFO₂
• MW: 235.050325393677
• CID: 4971870
• Update Time: 2025-05-24

2-Bromo-3-ethoxy-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-ethoxy-4-fluorophenol

• Inchi： 1S/C8H8BrFO2/c1-2-12-8-5(10)3-4-6(11)7(8)9/h3-4,11H,2H2,1H3
• InChI Key： QTEDUUIHGLRYRQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1OCC)F)O

Computed Properties

• Exact Mass: 233.969
• Monoisotopic Mass: 233.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5

Additional information on 2-Bromo-3-ethoxy-4-fluorophenol

2-Bromo-3-ethoxy-4-fluorophenol (CAS No. 1807139-35-0): An Overview of Its Properties, Applications, and Recent Research

2-Bromo-3-ethoxy-4-fluorophenol (CAS No. 1807139-35-0) is a versatile organic compound with a unique combination of bromine, ethoxy, and fluorine substituents on a phenolic ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and the latest research findings related to 2-Bromo-3-ethoxy-4-fluorophenol.

Chemical Properties

2-Bromo-3-ethoxy-4-fluorophenol is a white to off-white crystalline solid with a molecular formula of C₉H₉BrFO₂. The compound has a molecular weight of approximately 245.07 g/mol. The presence of the bromine atom imparts significant reactivity and electrophilicity to the molecule, making it an excellent starting material for various synthetic transformations. The ethoxy group provides steric hindrance and electronic effects that influence the reactivity of the phenolic hydroxyl group. The fluorine atom further modulates the electronic properties of the molecule, enhancing its stability and reactivity in specific chemical reactions.

Synthesis Methods

The synthesis of 2-Bromo-3-ethoxy-4-fluorophenol can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 3-ethoxy-4-fluorophenol using bromine or N-bromosuccinimide (NBS) in an appropriate solvent such as acetic acid or dichloromethane. This reaction typically proceeds via an electrophilic aromatic substitution mechanism, leading to the formation of the desired product with high selectivity and yield.

An alternative approach involves the nucleophilic substitution of a suitable precursor, such as 2-bromo-3-chloro-4-fluorophenol, with ethanol in the presence of a base like potassium carbonate or sodium hydride. This method offers a more straightforward route to 2-Bromo-3-ethoxy-4-fluorophenol, particularly when high purity is required for downstream applications.

Biological Activities and Applications

2-Bromo-3-ethoxy-4-fluorophenol has shown promising biological activities that make it an attractive candidate for pharmaceutical research. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various metabolic pathways. For instance, it has been reported to exhibit inhibitory effects on tyrosinase, an enzyme responsible for melanin production in skin cells. This property makes it a potential lead compound for developing treatments for hyperpigmentation disorders.

In addition to its enzymatic inhibition properties, 2-Bromo-3-ethoxy-4-fluorophenol has also been investigated for its antimicrobial activity. Research has shown that it possesses broad-spectrum antibacterial and antifungal properties, making it a valuable candidate for developing new antimicrobial agents. These findings are particularly significant in light of the growing global challenge of antibiotic resistance.

Recent Research Developments

The scientific community continues to explore new applications and properties of 2-Bromo-3-ethoxy-4-fluorophenol. A recent study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents targeting influenza viruses. The researchers found that derivatives of 2-Bromo-3-ethoxy-4-fluorophenol exhibited potent antiviral activity against multiple strains of influenza A and B viruses.

In another study, scientists at a leading pharmaceutical company investigated the use of 2-Bromo-3-ethoxy-4-fluorophenol-based compounds as potential anticancer agents. The results showed that these compounds effectively inhibited the growth of various cancer cell lines by inducing apoptosis and disrupting cellular signaling pathways involved in tumor progression.

Safety Considerations and Environmental Impact

Safety is a critical aspect when handling any chemical compound, including 2-Bromo-3-ethoxy-4-fluorophenol. While this compound is not classified as hazardous under current regulations, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times to minimize exposure risks.

In terms of environmental impact, responsible disposal practices should be followed to prevent contamination of water sources and ecosystems. Waste materials containing 2-Bromo-3-ethoxy-4-fluorophenol should be treated according to local environmental regulations before disposal.

Conclusion

2-Bromo-3-Ethoxy-4-fluorophenol, with its unique combination of functional groups and versatile chemical properties, continues to be an important compound in various scientific and industrial applications. Its potential as an inhibitor of key enzymes, antimicrobial agent, antiviral agent, and anticancer agent highlights its significance in pharmaceutical research and development. As research progresses, it is likely that new applications and properties will be discovered, further expanding the utility of this intriguing compound.